Cas no 2097997-42-5 (5-Amino-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione)

• Product Name: 5-Amino-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione
• CAS No: 2097997-42-5
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 4776021
• Update Time: 2025-10-31

5-Amino-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione
• 5-amino-2-methyl-4,6,7,7a-tetrahydro-3aH-pyrrolo[3,4-c]pyridine-1,3-dione
• 5-Amino-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione

• Inchi： 1S/C8H13N3O2/c1-10-7(12)5-2-3-11(9)4-6(5)8(10)13/h5-6H,2-4,9H2,1H3
• InChI Key： SAMJCOYXWQTFHZ-UHFFFAOYSA-N
• SMILES： O=C1C2CCN(CC2C(N1C)=O)N

Computed Properties

• Exact Mass: 183.100776666 g/mol
• Monoisotopic Mass: 183.100776666 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 66.6
• Molecular Weight: 183.21

Additional information on 5-Amino-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione

Introduction to 5-Amino-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione (CAS No. 2097997-42-5)

5-Amino-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a scaffold that is widely recognized for its biological activity and potential therapeutic applications. The presence of both amino and keto functional groups in its molecular structure makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of novel drugs targeting neurological and cardiovascular disorders.

The chemical formula of 5-Amino-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione corresponds to C11H17N3O2, reflecting its rich nitrogen content and the presence of a six-membered saturated ring fused to a five-membered pyrrole ring. This unique structural motif is often exploited in drug design due to its ability to interact with biological targets such as enzymes and receptors. The compound’s stereochemistry, particularly the configuration around the chiral center at the 2-position, plays a crucial role in determining its pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of 5-Amino-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione and its derivatives. Researchers have been particularly intrigued by its structural similarity to known bioactive compounds that modulate neurotransmitter systems. Preliminary studies suggest that this compound may exhibit properties relevant to the treatment of conditions such as depression, anxiety, and cognitive dysfunction. The amino group at the 5-position provides a site for further functionalization, allowing chemists to tailor the molecule’s pharmacokinetic and pharmacodynamic profiles.

The synthesis of 5-Amino-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione presents both challenges and opportunities for synthetic chemists. The construction of the pyrrolopyridine core requires careful consideration of reaction pathways to ensure high yield and purity. Modern synthetic approaches often involve transition metal-catalyzed reactions and asymmetric hydrogenation techniques to achieve the desired stereoselectivity. Advances in catalytic methods have enabled more efficient and sustainable routes to this class of compounds, making it feasible to produce larger quantities for research purposes.

One of the most compelling aspects of 5-Amino-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione is its potential as a building block for more complex drug candidates. By modifying specific functional groups or introducing additional rings, chemists can generate libraries of derivatives with tailored biological activities. High-throughput screening (HTS) techniques have been employed to rapidly assess the efficacy of these derivatives against various disease targets. This combinatorial approach has led to the identification of several promising lead compounds that are now undergoing further optimization.

The biological activity of 5-Amino-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione has been investigated in several preclinical models. Studies indicate that it may interact with serotonin receptors, which are implicated in mood regulation and cognitive processes. Additionally, its structural features suggest potential interactions with other neurotransmitter systems, such as dopamine and norepinephrine pathways. These findings have opened up new avenues for research into neurological disorders where modulation of these systems is therapeutic.

From a computational chemistry perspective, 5-Amino-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione has been subjected to detailed molecular modeling studies to understand its binding interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These computational approaches complement experimental work by predicting how changes in the molecular structure might affect its biological activity. Such integrative strategies are essential for rational drug design and development.

The industrial relevance of 5-Amino-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione extends beyond academic research into drug discovery. Its synthesis involves key chemical transformations that are relevant to broader industries involved in fine chemical production. The development of efficient synthetic routes not only benefits pharmaceutical researchers but also contributes to advancements in synthetic methodology that can be applied across multiple sectors.

In conclusion,5-Amino-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione (CAS No. 2097997-42-5) represents a fascinating compound with significant potential in medicinal chemistry. Its unique structural features and reported biological activities make it a valuable scaffold for further exploration. As research continues to uncover new therapeutic applications and synthetic strategies for this molecule,5-Amino-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,